Cas no 2229533-21-3 (1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229533-21-3
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5853421
• PubChem ID: 165680518
• Update Time: 2025-10-29

1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)methylcyclopropane-1-carboxylic acid
• 2229533-21-3
• EN300-1886258
• 1-[(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C17H23NO4/c1-11-9-12(10-17(7-8-17)14(19)20)5-6-13(11)18-15(21)22-16(2,3)4/h5-6,9H,7-8,10H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： BRUCSVYGIQEUPY-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC(=C(C)C=2)NC(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2229533-21-3)

1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)methylcyclopropane-1-carboxylic acid, identified by its CAS number 2229533-21-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic phenyl group, which is further functionalized with an amino group protected by a tert-butoxycarbonyl (Boc) moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The presence of the cyclopropane ring in 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)methylcyclopropane-1-carboxylic acid introduces unique electronic and steric properties to the molecule. Cyclopropanes are known for their high reactivity due to the strained three-membered ring, which can be exploited in various chemical transformations. Additionally, the aromatic phenyl group provides a platform for interactions with biological targets, while the Boc-protected amino group offers stability during synthetic processes and can be deprotected under specific conditions to introduce diversity in subsequent derivatization.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their potential biological activity. For instance, studies have shown that cyclopropanes can modulate enzyme activity and interact with protein receptors in novel ways. The 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)methylcyclopropane-1-carboxylic acid structure combines these features with an amino acid-like moiety, suggesting potential applications in peptidomimetics and protein-protein interaction inhibitors.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The Boc-protected amino group allows for controlled functionalization, enabling researchers to attach various pharmacophores or linkers. This flexibility is particularly valuable in fragment-based drug design, where small molecules are used as building blocks to develop lead compounds. The cyclopropane ring can also serve as a handle for further modifications, such as ring-opening reactions that introduce new functional groups or alter the conformational preferences of the molecule.

Recent advancements in computational chemistry have facilitated the design of molecules like 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)methylcyclopropane-1-carboxylic acid with enhanced affinity for biological targets. Molecular modeling studies have predicted that this compound may interact with enzymes or receptors involved in metabolic pathways, inflammation, or cancer progression. These predictions are supported by experimental data from related compounds, which have demonstrated efficacy in preclinical models.

The synthesis of 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)methylcyclopropane-1-carboxylic acid involves multiple steps, each requiring precise control to ensure high yield and purity. Key steps include the formation of the cyclopropane ring through metal-catalyzed reactions, such as intramolecular cyclization of appropriate precursors. The introduction of the phenyl group and subsequent protection of the amino group are critical steps that must be carefully optimized.

Once synthesized, 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)methylcyclopropane-1-carboxylic acid can be subjected to various biochemical assays to evaluate its potency and selectivity. High-throughput screening (HTS) techniques are often employed to rapidly test thousands of compounds against different biological targets. Preliminary results from HTS campaigns have shown promising activity against certain enzymes and receptors, warranting further investigation.

The pharmaceutical industry has increasingly recognized the value of structural diversity in drug discovery programs. Compounds like 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)methylcyclopropane-1-carboxylic acid contribute to this diversity by introducing novel scaffolds that may elicit unique pharmacological effects. As part of a broader effort to develop next-generation therapeutics, researchers are exploring ways to optimize the properties of this compound through structure-activity relationship (SAR) studies.

In conclusion, 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2229533-21-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its synthetic versatility and potential biological activity, make it an attractive candidate for further development. As research continues in this area, it is likely that additional applications for this compound will be uncovered, contributing to the discovery of new treatments for various diseases.